1-azido-3-(trifluoromethoxy)benzene
Overview
Description
Synthesis Analysis
The synthesis of 1-azido-3-(trifluoromethoxy)benzene involves several steps. The compound can be prepared from 4-chloro-1-(trifluoromethoxy)benzene via hydrogenolysis . A novel reaction for the synthesis of 1-azido-3-heteroaryl bicyclo[1.1.1]pentanes via azidoheteroarylation of [1.1.1]propellane has also been reported .Molecular Structure Analysis
The molecular structure of 1-azido-3-(trifluoromethoxy)benzene is characterized by the presence of an azido group and a trifluoromethoxy group attached to a benzene ring . The molecular weight of the compound is 203.12 .Scientific Research Applications
Synthesis of Various Heterocycles
1-azido-3-(trifluoromethoxy)benzene can be used in the synthesis of various heterocycles . Organic azides, such as 1-azido-3-(trifluoromethoxy)benzene, have been used in intermolecular or intramolecular reactions under thermal, catalyzed, or noncatalyzed conditions to prepare basic five-, six-, organometallic heterocyclic-membered systems and/or their fused analogs .
Use in Bioactives
The trifluoromethoxy group, a component of 1-azido-3-(trifluoromethoxy)benzene, is finding increased utility as a substituent in bioactives . This group is still perhaps the least well understood fluorine substituent in currency, but its use is increasing .
Sonogashira Coupling
1-azido-3-(trifluoromethoxy)benzene can be used in Sonogashira coupling . For example, monodeprotected masked hexayne was used directly without purification in a Sonogashira coupling with 1-iodo-3,5-bis (trifluoromethoxy)benzene to provide mono-aryl-end-capped masked hexayne .
Synthesis of 1,2,3-Triazolo[1,5-a]pyrazines
1-azido-3-(trifluoromethoxy)benzene can potentially be used in the synthesis of 1,2,3-triazolo[1,5-a]pyrazines . Several unique methods are known, particularly for the synthesis of these compounds and their benzo-fused quinoxaline and quinoxalinone-containing analogs .
Safety and Hazards
The safety data sheet for (Trifluoromethoxy)benzene, a related compound, indicates that it is a flammable liquid and vapor. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid contact with skin and eyes, avoid breathing mist/vapors/spray, and not to ingest .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-3-(trifluoromethoxy)benzene involves the introduction of an azido group onto a trifluoromethoxybenzene ring.", "Starting Materials": [ "3-(trifluoromethoxy)aniline", "sodium azide", "sulfuric acid", "sodium nitrite", "hydrochloric acid", "sodium hydroxide", "acetic acid", "ethanol" ], "Reaction": [ "The starting material, 3-(trifluoromethoxy)aniline, is first diazotized using sodium nitrite and hydrochloric acid to form the diazonium salt.", "The diazonium salt is then reacted with sodium azide in the presence of sulfuric acid to form the azido compound.", "The product is then purified by recrystallization from ethanol.", "The final product, 1-azido-3-(trifluoromethoxy)benzene, can be obtained by treating the purified azido compound with sodium hydroxide in acetic acid." ] } | |
CAS RN |
1146219-87-5 |
Product Name |
1-azido-3-(trifluoromethoxy)benzene |
Molecular Formula |
C7H4F3N3O |
Molecular Weight |
203.1 |
Purity |
95 |
Origin of Product |
United States |
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